Cas no 2624142-30-7 (3-fluoro-1-(trifluoromethyl)cyclobutylmethanol)

• Product Name: 3-fluoro-1-(trifluoromethyl)cyclobutylmethanol
• CAS No: 2624142-30-7
• MF: C₆H₈F₄O
• MW: 172.120736122131
• MDL: MFCD33550435
• CID: 5664133
• PubChem ID: 155978288
• Update Time: 2025-10-17

3-fluoro-1-(trifluoromethyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• Z4927350157
• 2624142-30-7
• EN300-27748494
• [3-fluoro-1-(trifluoromethyl)cyclobutyl]methanol
• 3-fluoro-1-(trifluoromethyl)cyclobutyl]methanol, Mixture of diastereomers
• Cyclobutanemethanol, 3-fluoro-1-(trifluoromethyl)-
• 3-fluoro-1-(trifluoromethyl)cyclobutylmethanol

• MDL： MFCD33550435
• Inchi： 1S/C6H8F4O/c7-4-1-5(2-4,3-11)6(8,9)10/h4,11H,1-3H2
• InChI Key： WTCNCYNNJYPTFX-UHFFFAOYSA-N
• SMILES： FC1CC(C(F)(F)F)(CO)C1

Computed Properties

• Exact Mass: 172.05112752g/mol
• Monoisotopic Mass: 172.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 135.0±35.0 °C(Predicted)
• pka: 15.05±0.10(Predicted)

Additional information on 3-fluoro-1-(trifluoromethyl)cyclobutylmethanol

Recent Advances in the Synthesis and Applications of 3-Fluoro-1-(trifluoromethyl)cyclobutylmethanol (CAS: 2624142-30-7)

3-Fluoro-1-(trifluoromethyl)cyclobutylmethanol (CAS: 2624142-30-7) has emerged as a compound of significant interest in the chemical, biological, and pharmaceutical research communities. This fluorinated cyclobutyl derivative is recognized for its unique structural properties, which make it a valuable intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The compound's fluorine-rich structure enhances its metabolic stability and binding affinity, making it a promising candidate for therapeutic agents targeting various diseases.

The synthesis of 3-fluoro-1-(trifluoromethyl)cyclobutylmethanol has been a focal point of recent research. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route involving the fluorination of a cyclobutyl precursor followed by a trifluoromethylation step. This method achieved a high yield (85%) and excellent purity (>98%), addressing previous challenges related to scalability and reproducibility. The researchers emphasized the importance of controlling reaction conditions to minimize side products, which can significantly impact the compound's efficacy in downstream applications.

In the context of pharmaceutical applications, 3-fluoro-1-(trifluoromethyl)cyclobutylmethanol has shown promise as a building block for protease inhibitors. A recent preclinical study demonstrated its incorporation into a novel inhibitor of SARS-CoV-2 main protease (Mpro), where the compound's cyclobutyl ring and fluorine atoms contributed to enhanced binding interactions with the enzyme's active site. The inhibitor exhibited a 50% inhibitory concentration (IC50) of 0.8 µM, outperforming several existing candidates. These findings suggest potential utility in antiviral drug development, particularly for emerging RNA viruses.

Beyond antiviral applications, researchers have explored the use of 3-fluoro-1-(trifluoromethyl)cyclobutylmethanol in the design of positron emission tomography (PET) tracers. A 2024 study in ACS Chemical Neuroscience reported the successful labeling of the compound with fluorine-18, yielding a PET tracer with high brain uptake and specificity for neuroinflammation markers. This advancement opens new avenues for non-invasive imaging of neurological disorders, such as Alzheimer's disease and multiple sclerosis. The tracer's pharmacokinetic profile and stability in vivo were particularly noteworthy, with a half-life of 110 minutes in rodent models.

Despite these promising developments, challenges remain in the widespread adoption of 3-fluoro-1-(trifluoromethyl)cyclobutylmethanol. Current research is addressing issues related to large-scale production costs and the need for more efficient purification methods. Additionally, further studies are required to fully elucidate the compound's metabolic pathways and potential toxicity profiles. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the translation of research findings into clinical applications.

In conclusion, 3-fluoro-1-(trifluoromethyl)cyclobutylmethanol (CAS: 2624142-30-7) represents a versatile and valuable compound in modern chemical and pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a key player in the development of next-generation therapeutics and diagnostic tools. As synthetic methodologies continue to improve and applications expand, this compound is likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.